Cas no 1805900-79-1 (2-Bromo-1-(3-ethyl-5-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethyl-5-hydroxyphenyl)propan-1-one
• CAS No: 1805900-79-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4979918
• Update Time: 2025-05-19

2-Bromo-1-(3-ethyl-5-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethyl-5-hydroxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-3-8-4-9(6-10(13)5-8)11(14)7(2)12/h4-7,13H,3H2,1-2H3
• InChI Key： PUZWLNNBLXCIEQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(=CC(=C1)CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(3-ethyl-5-hydroxyphenyl)propan-1-one

2-Bromo-1-(3-Ethyl-5-Hydroxyphenyl)Propan-1-One: A Comprehensive Overview

2-Bromo-1-(3-Ethyl-5-Hydroxyphenyl)Propan-1-One (CAS No. 1805900-79-1) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as Compound 180590079, belongs to the class of aromatic ketones and brominated compounds, making it a subject of interest in fields such as pharmacology, materials science, and environmental chemistry.

The molecular structure of 2-Bromo-1-(3-Ethyl-5-Hydroxyphenyl)Propan-1-One consists of a phenolic ring substituted with an ethyl group at the 3-position and a hydroxyl group at the 5-position. The propanone group is attached to the phenolic ring via a ketone functional group, with a bromine atom located at the 2-position of the propanone chain. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and applications.

Recent studies have highlighted the potential of Compound 180590079 in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have found that the brominated propanone moiety plays a significant role in modulating the compound's bioactivity, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 2-Bromo-1-(3-Ethyl-5-Hydroxyphenyl)Propan-1-One has been explored for its role in advanced materials synthesis. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has made it a valuable intermediate in the production of high-performance polymers and coatings.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation and bromination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with current trends toward sustainable chemistry practices.

From an environmental perspective, understanding the fate and transport of Compound 180590079 in natural systems is critical. Studies have shown that its persistence in aquatic environments can be influenced by factors such as pH levels and microbial activity, highlighting the need for further research into its ecological impact.

In conclusion, 2-Bromo-1-(3-Ethyl-5-Hydroxyphenyl)Propan-1-One (CAS No. 180590079) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential as a valuable tool in advancing scientific innovation while addressing contemporary challenges in health and sustainability.